Cas no 2227650-77-1 (rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine)

Technical Introduction: rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a 2,3,4-trifluorophenyl substituent. Its stereochemistry and fluorinated aromatic moiety contribute to its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The cyclopropane ring imparts rigidity, while the fluorine atoms enhance lipophilicity and metabolic stability, making it valuable for structure-activity relationship (SAR) studies. The racemic mixture allows for broad screening in drug discovery, with potential resolution into enantiopure forms for targeted applications. This compound is particularly relevant in the development of bioactive molecules, including CNS agents and enzyme inhibitors, due to its balanced physicochemical properties and synthetic flexibility.

rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine structure

2227650-77-1 structure

Product Name:rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine

CAS No:2227650-77-1

MF:C₉H₈F₃N

MW:187.161732673645

CID:5766665

PubChem ID:165628132

Update Time:2025-05-27

rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine
- EN300-1766756
- 2227650-77-1
- Inchi： 1S/C9H8F3N/c10-6-2-1-4(5-3-7(5)13)8(11)9(6)12/h1-2,5,7H,3,13H2/t5-,7+/m0/s1
- InChI Key： NVUSJHAODMWOSP-CAHLUQPWSA-N
- SMILES： FC1C(=C(C=CC=1[C@@H]1C[C@H]1N)F)F

Computed Properties

Exact Mass: 187.06088375g/mol
Monoisotopic Mass: 187.06088375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26Å²

rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1766756-0.05g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	0.05g	$1091.0	2023-09-20
Enamine	EN300-1766756-0.1g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	0.1g	$1144.0	2023-09-20
Enamine	EN300-1766756-0.25g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	0.25g	$1196.0	2023-09-20
Enamine	EN300-1766756-0.5g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	0.5g	$1247.0	2023-09-20
Enamine	EN300-1766756-1.0g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	1g	$1299.0	2023-06-03
Enamine	EN300-1766756-2.5g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	2.5g	$2548.0	2023-09-20
Enamine	EN300-1766756-5.0g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	5g	$3770.0	2023-06-03
Enamine	EN300-1766756-10.0g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	10g	$5590.0	2023-06-03
Enamine	EN300-1766756-1g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	1g	$1299.0	2023-09-20
Enamine	EN300-1766756-5g	rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine	2227650-77-1	5g	$3770.0	2023-09-20

rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine Related Literature

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Additional information on rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine

Research Briefing on rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine (CAS: 2227650-77-1): Recent Advances and Applications

In recent years, the compound rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine (CAS: 2227650-77-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative, characterized by its trifluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. The unique structural features of this compound, including its stereochemistry and fluorine substitution pattern, contribute to its pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the synthetic pathways and optimizing the enantioselective synthesis of rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine. Advances in catalytic asymmetric cyclopropanation reactions have enabled more efficient production of this compound with high enantiomeric purity. Researchers have also explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly those targeting neurotransmitter systems. The compound's ability to modulate specific receptors, such as serotonin and dopamine receptors, has been a focal point of preclinical studies.

Pharmacological evaluations of rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine have revealed its potential as a therapeutic agent for neurological and psychiatric disorders. In vitro and in vivo studies have demonstrated its efficacy in modulating neurotransmitter release and receptor binding, suggesting applications in conditions such as depression, anxiety, and Parkinson's disease. Additionally, its metabolic stability and blood-brain barrier permeability have been investigated, with results indicating favorable pharmacokinetic properties for CNS-targeted therapies.

Recent patent filings and industry reports highlight the growing commercial interest in rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine. Several pharmaceutical companies have included this compound in their drug discovery pipelines, exploring its potential as a scaffold for developing next-generation CNS therapeutics. Collaborative research efforts between academia and industry have further accelerated the translation of basic research findings into clinical applications, with some derivatives of this compound already entering early-phase clinical trials.

Looking ahead, the research community continues to investigate the full therapeutic potential of rac-(1R,2S)-2-(2,3,4-trifluorophenyl)cyclopropan-1-amine. Ongoing studies are focusing on structure-activity relationship (SAR) optimization, target identification, and mechanism of action elucidation. The compound's versatility as a building block for medicinal chemistry, combined with its promising biological activities, positions it as a valuable asset in the development of innovative treatments for CNS disorders and beyond.